4-[2-(2-allyl-6-chlorophenoxy)ethyl]morpholine hydrochloride

• IUPAC Name: 4-[2-(2-chloro-6-prop-2-enylphenoxy)ethyl]morpholine;hydrochloride
• InChI: InChI=1S/C15H20ClNO2.ClH/c1-2-4-13-5-3-6-14(16)15(13)19-12-9-17-7-10-18-11-8-17;/h2-3,5-6H,1,4,7-12H2;1H
• InChI Key: LFGXWLAPMSFZEI-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C(=CC=C1)Cl)OCCN2CCOCC2.Cl
• Molecular Formula: C15H21Cl2NO2
• Molecular Weight: 318.2 g/mol

Description

4-[2-(2-allyl-6-chlorophenoxy)ethyl]morpholine hydrochloride is a chemical compound that is widely used in scientific research. It is a morpholine derivative that has been synthesized for a variety of purposes, including as a tool for studying the biochemical and physiological effects of certain compounds.

Mechanism of Action

The mechanism of action of 4-[2-(2-allyl-6-chlorophenoxy)ethyl]morpholine hydrochloride is not fully understood. However, it is believed to act as a modulator of certain neurotransmitters, such as dopamine and serotonin. It may also affect the release and reuptake of these neurotransmitters, leading to changes in their levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to affect a range of physiological processes, including motor function, cognition, and mood. It has also been shown to have effects on the immune system, inflammation, and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[2-(2-allyl-6-chlorophenoxy)ethyl]morpholine hydrochloride in lab experiments is its ability to selectively modulate certain neurotransmitters. This makes it a useful tool for studying the role of these neurotransmitters in various physiological processes. However, the compound also has limitations, such as the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many future directions for research involving 4-[2-(2-allyl-6-chlorophenoxy)ethyl]morpholine hydrochloride. One area of interest is the role of the compound in the regulation of mood and behavior. Another area of interest is the potential for the compound to be used as a therapeutic agent for certain diseases, such as Parkinson's disease and depression. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in medicine and science.
Conclusion:
In conclusion, this compound is a useful tool for studying the effects of certain compounds on the central nervous system. Its selective modulation of certain neurotransmitters makes it a valuable tool for investigating the role of these neurotransmitters in various physiological processes. While the compound has limitations, such as the potential for off-target effects, it has many potential applications in medicine and science. Further research is needed to fully understand the mechanism of action of the compound and its potential therapeutic uses.

Scientific Research Applications

4-[2-(2-allyl-6-chlorophenoxy)ethyl]morpholine hydrochloride has been used in various scientific research studies. It is commonly used as a tool to study the effects of certain compounds on the central nervous system. It has also been used in studies investigating the role of certain neurotransmitters in the regulation of behavior and mood.